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Compound of Interest

Compound Name: Rifaximin-d6

Cat. No.: B8075451

Rifaximin's primary bactericidal effect stems from its ability to inhibit bacterial transcription.[1] It
specifically targets the B-subunit of the bacterial DNA-dependent RNA polymerase (rpoB), an
enzyme crucial for the synthesis of all types of RNA in bacteria.[2][3][4][5] By binding to this
subunit, Rifaximin creates a steric block that prevents the translocation of the growing RNA
strand, effectively halting the transcription process after the formation of the first
phosphodiester bond. This leads to the cessation of protein synthesis and ultimately, bacterial
cell death.
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RNAP Inhibition Assay Workflow

1. Prepare Reaction Mix 2. Add Test Compound 3. Incubate 4. Stop Reaction
(Buffer, DNA template, (e.g., Rifaximin) (e.g., 37°C for 60 min) & Preaipitote RNA
NTPs including labeled UTP) and RNAP Enzyme 9 P

5. Quantify
Incorporated Label
(e.g., Scintillation Counting)

6. Calculate % Inhibition
vs. Control
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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